4-Bromo-8-fluoroquinoline

• IUPAC Name: 4-bromo-8-fluoroquinoline
• InChI: InChI=1S/C9H5BrFN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
• InChI Key: XWZPEOLKMRCJFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2C(=C1)F)Br
• Molecular Formula: C9H5BrFN
• DSSTOX Substance ID: DTXSID00589204
• Molecular Weight: 226.04 g/mol
• CAS RN: 927800-38-2

Description

4-Bromo-8-fluoroquinoline (4BFQ) is an organofluorine compound with a variety of applications in scientific research. It is a heterocyclic aromatic compound that contains a quinoline ring and a bromine atom. 4BFQ is used as a reagent in organic synthesis and has been studied for its potential applications in drug discovery, medicinal chemistry, and material science.

Safety and Hazards

4-Bromo-8-fluoroquinoline is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contact with skin and eyes.

Future Directions

4-Bromo-8-fluoroquinoline is a useful intermediate for the preparation of active quinoline elements in drug discovery. It is typically used as an active pharmaceutical ingredient (API) such as antibiotics. Additionally, 8-fluoroquinoline derivatives have also proven effective against insects, nematodes, and mites as agricultural chemicals.

Mechanism of Action

Target of Action

4-Bromo-8-fluoroquinoline is a fluorinated heterocyclic building block that is used as a synthesis intermediate for active pharmaceutical ingredients (APIs) such as antibiotics . The primary targets of this compound are typically bacterial enzymes, which are inhibited by the compound, leading to the antibacterial effects .

Mode of Action

The compound interacts with its targets, primarily bacterial enzymes, by binding to the active sites of these enzymes. This binding inhibits the normal function of the enzymes, leading to a disruption in the bacterial metabolic processes . The presence of both bromo- and fluoro-substituents in the compound likely enhances its binding affinity to the target enzymes .

Biochemical Pathways

The inhibition of bacterial enzymes disrupts various biochemical pathways within the bacterial cells. This disruption can lead to the inhibition of DNA replication, transcription, and protein synthesis, all of which are essential for bacterial growth and survival .

Pharmacokinetics

Like other quinolines, it is expected to have good bioavailability due to its small size and the presence of halogen substituents .

Result of Action

The result of the action of this compound is the inhibition of bacterial growth and survival. By inhibiting essential bacterial enzymes, the compound disrupts critical metabolic processes within the bacterial cells, leading to their death .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its absorption and distribution within the body . Additionally, the presence of other compounds or drugs can potentially affect the compound’s metabolism and excretion .

Biochemical Analysis

Biochemical Properties

4-Bromo-8-fluoroquinoline plays a crucial role in various biochemical reactions. It interacts with a range of enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to inhibit certain enzymes involved in bacterial DNA replication, making it a potential candidate for antibacterial drug development . Additionally, this compound can interact with proteins involved in cell signaling pathways, potentially modulating their activity and affecting downstream cellular processes .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. This compound can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in cell cycle regulation, leading to changes in cell proliferation and apoptosis . Furthermore, this compound can modulate cellular metabolism by interacting with enzymes involved in metabolic pathways, thereby affecting the production and utilization of key metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can bind to the active sites of enzymes, inhibiting their activity and preventing the progression of biochemical reactions . Additionally, this compound can interact with DNA and RNA, potentially affecting gene expression and protein synthesis . The molecular mechanism of this compound also involves the modulation of cell signaling pathways, which can lead to changes in cellular responses to external stimuli .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression . These temporal effects are important considerations for researchers studying the long-term impact of this compound on biological systems.

Dosage Effects in Animal Models

The effects of this compound can vary significantly with different dosages in animal models. At low doses, this compound may exhibit minimal toxicity and primarily affect specific biochemical pathways . At higher doses, this compound can induce toxic effects, including cellular damage and organ dysfunction . Threshold effects have been observed, where the compound’s impact on biological systems becomes more pronounced beyond a certain dosage level . These findings highlight the importance of dosage optimization in the therapeutic application of this compound.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound can be metabolized by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can further interact with cellular components . Additionally, this compound can affect metabolic flux by modulating the activity of key enzymes involved in glycolysis, the citric acid cycle, and other metabolic processes . These interactions can result in changes in metabolite levels and overall cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes and its localization within specific cellular compartments . The distribution of this compound can also be influenced by its chemical properties, such as its lipophilicity and molecular size . Understanding the transport and distribution of this compound is essential for elucidating its biological effects and optimizing its therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, this compound may accumulate in the nucleus, where it can interact with DNA and RNA, or in the mitochondria, where it can affect cellular respiration and energy production . The subcellular localization of this compound is a key factor in determining its biochemical and cellular effects.